Cas no 103840-07-9 (Benzoic acid, 4-mercapto-2-nitro-)

• Product Name: Benzoic acid, 4-mercapto-2-nitro-
• CAS No: 103840-07-9
• MF: C₇H₅NO₄S
• MW: 199.183900594711
• CID: 1139050
• Update Time: 2024-07-27

Benzoic acid, 4-mercapto-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-mercapto-2-nitro-

• Inchi： 1S/C7H5NO4S/c9-7(10)5-2-1-4(13)3-6(5)8(11)12/h1-3,13H,(H,9,10)
• InChI Key： GITBSGCBOYJXHA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 384.1±37.0 °C(Predicted)
• pka: 2.05±0.25(Predicted)